Cas no 946353-76-0 (2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 946353-76-0
• MF: C₂₃H₂₄N₂O₅S
• MW: 440.512064933777
• CID: 5443964
• PubChem ID: 42585732
• Update Time: 2025-05-21

2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0514758-1
• 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxopyridin-1-yl]-N-(4-ethoxyphenyl)acetamide
• 2-(4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl)-N-(4-ethoxyphenyl)acetamide
• 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-ethoxyphenyl)acetamide
• STL098098
• 2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]-N-(4-ethoxyphenyl)acetamide
• AKOS005726483
• F3222-3657
• 946353-76-0
• N-(4-Ethoxyphenyl)-4,6-dimethyl-2-oxo-3-(phenylsulfonyl)-1(2H)-pyridineacetamide
• 2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C23H24N2O5S/c1-4-30-19-12-10-18(11-13-19)24-21(26)15-25-17(3)14-16(2)22(23(25)27)31(28,29)20-8-6-5-7-9-20/h5-14H,4,15H2,1-3H3,(H,24,26)
• InChI Key： NTKVCAYTSLZNFV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(OCC)C=C2)=O)C(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 440.14059304g/mol
• Monoisotopic Mass: 440.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 726.0±60.0 °C(Predicted)
• pka: 13.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(4-ethoxyphenyl)acetamide

Chemical Overview and Recent Advances of 2-(3-Benzenesulfonyl-4,6-Dimethyl-2-Oxo-1,2-Dihydropyridin-1-Yl)-N-(4-Ethoxyphenyl)Acetamide (CAS No: 946353-76-0)

Introduction

2-(3-Benzenesulfonyl-4,6-Dimethyl-2-Oxo-1,2-Dihydropyridin-1-Yl)-N-(4-Ethoxyphenyl)Acetamide, commonly referred to by its CAS number 946353-76-0, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent advancements in synthetic methodologies and pharmacological studies have further highlighted its importance in drug development.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry for its versatility and bioactivity. The presence of a benzenesulfonyl group at position 3 and ethoxyphenyl substituent at position 4 introduces significant electronic and steric effects, enhancing the compound's stability and bioavailability. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions, which have been optimized to achieve high yields and purity.

Pharmacological Activity

Recent studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes implicated in inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry revealed that it effectively inhibits cyclooxygenase (COX) enzymes, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its application in cancer therapy.

Therapeutic Applications

The compound's therapeutic potential extends beyond inflammation. Preclinical trials have shown its efficacy in reducing oxidative stress and protecting against neurodegenerative conditions such as Alzheimer's disease. Furthermore, its role as a modulator of ion channels has been explored in the context of cardiovascular diseases, where it demonstrates potential as a vasodilator agent.

Safety Profile and Toxicological Studies

To ensure its suitability for therapeutic use, comprehensive toxicological studies have been conducted. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. These findings underscore its safety profile and feasibility for clinical translation.

Future Directions

The ongoing research on this compound is focused on enhancing its pharmacokinetic properties through structural modifications. Efforts are also underway to explore its combination therapies with other drugs to maximize therapeutic efficacy while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.